Cas no 2092582-44-8 (1-(6-Hydroxypyridazin-3-yl)piperidine-4-carbonitrile)

1-(6-Hydroxypyridazin-3-yl)piperidine-4-carbonitrile is a heterocyclic compound featuring a pyridazine core functionalized with a hydroxyl group and a piperidine ring bearing a nitrile substituent. This structure offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The presence of both hydroxyl and nitrile groups enhances its reactivity, enabling further derivatization through nucleophilic substitution or condensation reactions. Its rigid piperidine scaffold contributes to conformational stability, making it valuable in drug design for optimizing target binding affinity. The compound’s well-defined synthetic route and high purity further support its utility in precision chemistry applications.

1-(6-Hydroxypyridazin-3-yl)piperidine-4-carbonitrile structure

2092582-44-8 structure

Product Name:1-(6-Hydroxypyridazin-3-yl)piperidine-4-carbonitrile

CAS No:2092582-44-8

MF:C₁₀H₁₂N₄O

MW:204.228481292725

CID:5721555

PubChem ID:121205967

Update Time:2025-06-07

1-(6-Hydroxypyridazin-3-yl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(6-oxo-1H-pyridazin-3-yl)piperidine-4-carbonitrile
- 2092582-44-8
- 1-(6-hydroxypyridazin-3-yl)piperidine-4-carbonitrile
- F1967-4502
- AKOS026715044
- 4-Piperidinecarbonitrile, 1-(1,6-dihydro-6-oxo-3-pyridazinyl)-
- 1-(6-Hydroxypyridazin-3-yl)piperidine-4-carbonitrile
- Inchi： 1S/C10H12N4O/c11-7-8-3-5-14(6-4-8)9-1-2-10(15)13-12-9/h1-2,8H,3-6H2,(H,13,15)
- InChI Key： QVFOTCDQTSCAHU-UHFFFAOYSA-N
- SMILES： O=C1C=CC(=NN1)N1CCC(C#N)CC1

Computed Properties

Exact Mass: 204.10111102g/mol
Monoisotopic Mass: 204.10111102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 68.5Å²

Experimental Properties

Density: 1.35±0.1 g/cm3(Predicted)
pka: 11.23±0.40(Predicted)

1-(6-Hydroxypyridazin-3-yl)piperidine-4-carbonitrile Pricemore >>

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TRC	H133621-100mg	1-(6-hydroxypyridazin-3-yl)piperidine-4-carbonitrile	2092582-44-8		100mg	$ 95.00	2022-06-04
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Life Chemicals	F1967-4502-0.5g	1-(6-hydroxypyridazin-3-yl)piperidine-4-carbonitrile	2092582-44-8	95%+	0.5g	$318.0	2023-09-06
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